(E)-N'-benzylidene-3-(4-isopropoxy-3-methoxyphenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-benzylideneamino]-3-(3-methoxy-4-propan-2-yloxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-14(2)28-19-10-9-16(11-20(19)27-3)17-12-18(24-23-17)21(26)25-22-13-15-7-5-4-6-8-15/h4-14H,1-3H3,(H,23,24)(H,25,26)/b22-13+
• InChI Key: JTSDJRNJPZCHSM-LPYMAVHISA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CC=C3)OC
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CC=C3)OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

The compound “(E)-N’-benzylidene-3-(4-isopropoxy-3-methoxyphenyl)-1H-pyrazole-5-carbohydrazide” is likely to be an organic compound containing several functional groups. These include a pyrazole ring, a carbohydrazide group, and a phenyl ring with isopropoxy and methoxy substituents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring, a five-membered ring with two nitrogen atoms, would be a key feature. The phenyl ring with isopropoxy and methoxy substituents would also contribute to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyrazole ring might undergo reactions typical of aromatic compounds, such as electrophilic substitution. The carbohydrazide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Mast Cell Stabilization

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Solid Forms and Medicinal Chemistry

• Compound 1 has been investigated for its solid forms and potential medicinal applications. .

Enantiopure Synthesis

• Researchers have optimized the asymmetric synthesis of enantiopure ®- and (S)-enantiomers of Compound 1. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to produce its effects. The specific targets and the nature of the interaction would depend on the structure of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include further studies to determine its properties and potential applications. This might involve testing its biological activity, studying its reactions with other compounds, and exploring its potential uses.